Cas no 80443-15-8 (Acacetin 7-O-β-D-Galactopyranoside)

Acacetin 7-O-β-D-Galactopyranoside is a flavonoid glycoside derived from acacetin, where a galactopyranosyl moiety is attached at the 7-position via a β-glycosidic bond. This compound exhibits enhanced solubility in aqueous solutions compared to its aglycone counterpart, making it advantageous for biological and pharmacological studies. Its glycosylation may influence bioavailability and metabolic stability, potentially improving its therapeutic potential. The compound is of interest in research due to its potential antioxidant, anti-inflammatory, and anticancer properties. Analytical methods such as HPLC and NMR are typically employed for its characterization and purity assessment. Its structural specificity makes it a valuable reference standard in phytochemical and biomedical research.

Acacetin 7-O-β-D-Galactopyranoside structure

80443-15-8 structure

Product Name:Acacetin 7-O-β-D-Galactopyranoside

CAS No:80443-15-8

MF:C₂₂H₂₂O₁₀

MW:446.404087543488

CID:1064004

PubChem ID:5480899

Update Time:2025-10-29

Acacetin 7-O-β-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

- Acacetin 7-O-β-D-Galactopyranoside
- 7-(β-D-Galactopyranosyloxy)-5-hydroxy-2-(4-Methoxyphenyl)-
- tilianin
- 7-(β-D-Galactopyranosyloxy)-5-hydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one (ACI)
- 7-(beta-D-galactopyranosyloxy)-5-hydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- 80443-15-8
- AKOS030556308
- A-D-galactopyranoside
- Acacetin-7-O-beta-D-galactopyranoside
- Acacetin, 7-O-.beta.-D-galactopyranoside
- Acacetin 7-O-
- SCHEMBL4801909
- Acacetin-7-O-.beta.-D-galactopyranoside
- 5-hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- CHEMBL487994
- CHEBI:65361
- 5-hydroxy-2-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl beta-D-galactopyranoside
- Q27133803
- Acacetin 7-O-beta-D-Galactopyranoside
- 4H-1-Benzopyran-4-one, 7-(.beta.-D-galactopyranosyloxy)-5-hydroxy-2-(4-methoxyphenyl)-
- Acacetin-7-O-
- HY-W742564
- 5-hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chromen-4-one
- 5-Hydroxy-2-(4-methoxyphenyl)-7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
- CS-0788701
- 5,7-dihydroxy-4'-methoxyflavone-7-O-beta-D-galactopyranoside
- TS-10238
- 7-(beta-D-Galactopyranosyloxy)-5-hydroxy-2-(4-Methoxyphenyl)-
- DA-60542
- 5-hydroxy-2-(4-methoxyphenyl)-7-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-4-one
- Inchi： 1S/C22H22O10/c1-29-11-4-2-10(3-5-11)15-8-14(25)18-13(24)6-12(7-16(18)31-15)30-22-21(28)20(27)19(26)17(9-23)32-22/h2-8,17,19-24,26-28H,9H2,1H3/t17-,19+,20+,21-,22-/m1/s1
- InChI Key： NLZCOTZRUWYPTP-WHCFWRGISA-N
- SMILES： O=C1C=C(C2C=CC(OC)=CC=2)OC2C=C(C=C(C1=2)O)O[C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@@H](CO)O1

Computed Properties

Exact Mass: 446.12129689g/mol
Monoisotopic Mass: 446.12129689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 690
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 155Å²

Experimental Properties

PSA: 159.05000
LogP: 0.35290

Acacetin 7-O-β-D-Galactopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A123590-1mg	Acacetin 7-O-β-D-Galactopyranoside	80443-15-8		1mg	$ 282.00	2023-04-19
TRC	A123590-10mg	Acacetin 7-O-β-D-Galactopyranoside	80443-15-8		10mg	$ 2193.00	2023-04-19
Chemenu	CM525630-1g	5-Hydroxy-2-(4-methoxyphenyl)-7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	80443-15-8	97%	1g	$950	2024-07-23
TRC	A123590-25mg	Acacetin 7-O-β-D-Galactopyranoside	80443-15-8		25mg	$ 3000.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-479422-1mg	Acacetin 7-O-β-D-Galactopyranoside,	80443-15-8		1mg	￥3610.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-479422-1 mg	Acacetin 7-O-β-D-Galactopyranoside,	80443-15-8		1mg	￥3,610.00	2023-07-11
A2B Chem LLC	AH52623-1mg	7-(β-D-Galactopyranosyloxy)-5-hydroxy-2-(4-Methoxyphenyl)-	80443-15-8	98%	1mg	$350.00	2024-04-19
Ambeed	A183085-1mg	5-Hydroxy-2-(4-methoxyphenyl)-7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	80443-15-8	98%	1mg	$232.0	2025-04-16
Ambeed	A183085-5mg	5-Hydroxy-2-(4-methoxyphenyl)-7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	80443-15-8	98%	5mg	$385.0	2025-04-16
Ambeed	A183085-10mg	5-Hydroxy-2-(4-methoxyphenyl)-7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	80443-15-8	98%	10mg	$467.0	2025-04-16

Acacetin 7-O-β-D-Galactopyranoside Production Method

Production Method 1

80443-10-3

80443-15-8

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol , Water ; 12 h, rt

Reference

Semi-synthesis of apigenin and acacetin-7-O-β-D-glycosides from naringin and their cytotoxic activities

Liu, Jidan; et al, Carbohydrate Research, 2012, 357, 41-46

Production Method 2

480-44-4

3068-32-4

80443-15-8

Reaction Conditions

1.1 Reagents: Potassium carbonate , Tetrabutylammonium bromide Solvents: Chloroform , Water ; 12 h, 45 °C
2.1 Reagents: Ammonia Solvents: Methanol , Water ; 12 h, rt

Reference

Semi-synthesis of apigenin and acacetin-7-O-β-D-glycosides from naringin and their cytotoxic activities

Liu, Jidan; et al, Carbohydrate Research, 2012, 357, 41-46

Production Method 3

480-66-0

80443-15-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 10 min, rt
1.2 24 h, reflux
2.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 h, -20 °C; 2 h, -5 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Ammonia Solvents: Methanol ; 24 h, rt

Reference

Facile synthesis of acacetin-7-O-β-D-galactopyranoside

Zacharia, James T.; et al, Carbohydrate Research, 2012, 348, 91-94

Production Method 4

17306-46-6

80443-15-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 10 - 25 °C; 6 h, 10 - 25 °C
1.2 Reagents: Sulfuric acid Solvents: Water ; 10 - 25 °C; 8 h, reflux
2.1 Reagents: Potassium carbonate , Tetrabutylammonium bromide Solvents: Chloroform , Water ; 12 h, 45 °C
3.1 Reagents: Ammonia Solvents: Methanol , Water ; 12 h, rt

Reference

Semi-synthesis of apigenin and acacetin-7-O-β-D-glycosides from naringin and their cytotoxic activities

Liu, Jidan; et al, Carbohydrate Research, 2012, 357, 41-46

Production Method 5

100-09-4

80443-15-8

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 2 h, 60 °C
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 10 min, rt
2.2 24 h, reflux
3.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 h, -20 °C; 2 h, -5 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water
4.1 Reagents: Ammonia Solvents: Methanol ; 24 h, rt

Reference

Facile synthesis of acacetin-7-O-β-D-galactopyranoside

Zacharia, James T.; et al, Carbohydrate Research, 2012, 348, 91-94

Production Method 6

80443-10-3

80443-15-8

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; 24 h, rt

Reference

Facile synthesis of acacetin-7-O-β-D-galactopyranoside

Zacharia, James T.; et al, Carbohydrate Research, 2012, 348, 91-94

Production Method 7

480-44-4

4163-44-4

80443-15-8

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 h, -20 °C; 2 h, -5 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Ammonia Solvents: Methanol ; 24 h, rt

Reference

Facile synthesis of acacetin-7-O-β-D-galactopyranoside

Zacharia, James T.; et al, Carbohydrate Research, 2012, 348, 91-94

Production Method 8

480-44-4

4163-45-5

80443-15-8

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 h, -20 °C; 2 h, -5 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Ammonia Solvents: Methanol ; 24 h, rt

Reference

Facile synthesis of acacetin-7-O-β-D-galactopyranoside

Zacharia, James T.; et al, Carbohydrate Research, 2012, 348, 91-94

Production Method 9

4163-60-4

80443-15-8

Reaction Conditions

1.1 Reagents: Pyridine, hydrofluoride (1:1) ; 4 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 7
2.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 h, -20 °C; 2 h, -5 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Ammonia Solvents: Methanol ; 24 h, rt

Reference

Facile synthesis of acacetin-7-O-β-D-galactopyranoside

Zacharia, James T.; et al, Carbohydrate Research, 2012, 348, 91-94

Production Method 10

10236-47-2

80443-15-8

Reaction Conditions

1.1 Reagents: Iodine Solvents: Pyridine ; 2 h, rt → 95 °C
2.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 10 - 25 °C; 6 h, 10 - 25 °C
2.2 Reagents: Sulfuric acid Solvents: Water ; 10 - 25 °C; 8 h, reflux
3.1 Reagents: Potassium carbonate , Tetrabutylammonium bromide Solvents: Chloroform , Water ; 12 h, 45 °C
4.1 Reagents: Ammonia Solvents: Methanol , Water ; 12 h, rt

Reference

Semi-synthesis of apigenin and acacetin-7-O-β-D-glycosides from naringin and their cytotoxic activities

Liu, Jidan; et al, Carbohydrate Research, 2012, 357, 41-46

Production Method 11

99-96-7

80443-15-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt; 3 h, reflux
2.1 Reagents: Thionyl chloride ; 2 h, 60 °C
3.1 Reagents: Potassium carbonate Solvents: Acetone ; 10 min, rt
3.2 24 h, reflux
4.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 h, -20 °C; 2 h, -5 °C
4.2 Reagents: Sodium bicarbonate Solvents: Water
5.1 Reagents: Ammonia Solvents: Methanol ; 24 h, rt

Reference

Facile synthesis of acacetin-7-O-β-D-galactopyranoside

Zacharia, James T.; et al, Carbohydrate Research, 2012, 348, 91-94